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Compound of Interest

Compound Name: Acetyl Tributyl Citrate

Cat. No.: B1666534 Get Quote

The proper disposal of Acetyl Tributyl Citrate (ATBC) is a critical component of laboratory

safety and environmental responsibility. While ATBC is not classified as a dangerous good for

transport, it must be managed as a chemical waste product within a laboratory environment to

ensure compliance with local, state, and federal regulations.[1] Improper disposal can lead to

environmental contamination and significant penalties.[2]

For laboratory personnel, all waste chemical solids, liquids, or containerized gases should be

treated as hazardous waste unless specifically confirmed to be non-hazardous by your

institution's Environmental Health & Safety (EHS) department.[3] The guiding principle is to

manage chemical wastes in a safe and environmentally sound manner that complies with all

applicable regulations.[4]

Immediate Safety and Handling Precautions
Before handling ATBC for disposal, ensure you are wearing appropriate personal protective

equipment (PPE), including chemical safety goggles, compatible chemical-resistant gloves, and

a lab coat.[5][6][7] All handling should occur in a well-ventilated area.[8][9] In case of a spill,

contain it with an inert absorbent material like sand or vermiculite, and place the material into a

suitable, closed container for disposal.[5][7][8] Do not let the product enter drains or waterways.

[5][8]
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Waste Identification and Classification: Treat all unwanted ATBC, including surplus product,

spill cleanup materials, and contaminated items, as chemical waste. A chemical becomes

"waste" when you no longer intend to use it.[3]

Container Selection: Collect ATBC waste in a sturdy, leak-proof container that is chemically

compatible with the substance.[10][11] The container must have a secure, tight-fitting lid and

be kept closed except when adding waste.[4][12] If reusing an old chemical container, it must

be triple-rinsed, with the rinsate collected as hazardous waste.[12]

Labeling: Clearly label the waste container with the words "Chemical Waste" or "Hazardous

Waste" as per your institution's policy.[12][13] The label must include the full chemical name

("Acetyl Tributyl Citrate"), the approximate volume or concentration, and the date when

waste was first added to the container.[11][12]

Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which must

be at or near the point of generation.[4][13]

Do not mix ATBC with incompatible wastes.[11]

Ensure the storage area is away from heat sources and direct sunlight.[10]

Use secondary containment, such as a larger bin, for all liquid chemical waste containers.

[2][11]

Requesting Disposal: Once the waste container is three-quarters full or has reached its

accumulation time limit (typically 6 to 12 months, check your institutional policy), submit a

hazardous waste pickup request to your EHS or equivalent safety department.[4][13] Do not

dispose of ATBC via sink drains or in the regular trash.[3][12]

Disposal of Empty Containers: An empty container that held ATBC must be managed

carefully. It is recommended to triple-rinse the container with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste.[3][12] After rinsing and defacing the

original label, the container may be disposed of as regular trash, but this should be

confirmed with your institution's EHS guidelines.[3]
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Regulatory and Safety Data Overview
The following tables summarize key quantitative data related to the safe management and

disposal of chemical waste in a laboratory setting.

Table 1: General Laboratory Chemical Waste Accumulation Limits

Regulation Type Limit Description Source(s)

Satellite

Accumulation Area

(SAA) Volume

Up to 55 gallons
(total)

Maximum volume
of hazardous waste
that can be stored
in an SAA. Some
institutions limit
labs to 25 gallons.

[4][13]

Acutely Toxic Waste

(P-List) Volume

1 quart (liquid) or 1 kg

(solid)

Stricter limit for

acutely toxic wastes.

Once this limit is

reached, it must be

removed within 3

days.

[4]

SAA Storage Time

Limit
6 to 12 months

Maximum time a

waste container can

be stored in the SAA

from the first date of

accumulation.

[4][13]

| Drain Disposal pH Range | pH 5.5 - 10.5 | General guideline for the pH of dilute aqueous

solutions that may be approved for drain disposal (Note: ATBC is not suitable for drain

disposal). |[12][14] |

Table 2: Properties of Acetyl Tributyl Citrate Relevant to Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1666534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Implication for
Handling and
Disposal

Source(s)

CAS Number 77-90-7
Unique identifier
for the chemical
substance.

[5]

Physical State Liquid

Requires a sealed,

leak-proof container

and secondary

containment.

[1]

Flash Point 204°C (399°F)

Combustible liquid.

Store away from

ignition sources.

[1]

Density ~1.048 g/cm³
Slightly denser than

water.
[1]

| Transport Classification| Not classified as dangerous goods | While not regulated for transport,

it must be managed as chemical waste within the lab. |[1] |

ATBC Waste Management Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Acetyl Tributyl Citrate waste generated in a laboratory.
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Generation of ATBC Waste
(e.g., Unused product, spill residue,

contaminated labware)

Select a Chemically Compatible,
Leak-Proof Waste Container

Step 1

Label Container:
'Chemical Waste'

'Acetyl Tributyl Citrate'
Accumulation Start Date

Step 2

Store in Designated Satellite
Accumulation Area (SAA)

with Secondary Containment

Step 3

Is Container Full (3/4)
or Time Limit Reached?

Step 4

Submit Waste Pickup
Request to EHS

Yes

Continue Accumulation
(Keep Container Closed)

No

EHS Collects for Final
Disposal by a Licensed

Waste Company

Step 5

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acetyl Tributyl Citrate waste in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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